methyl N-{5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-beta-alaninate

• IUPAC Name: methyl 3-[[5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]amino]propanoate
• InChI: InChI=1S/C18H18N4O4/c1-24-17(23)9-10-19-15-8-7-13(11-20-15)18-21-16(22-26-18)12-25-14-5-3-2-4-6-14/h2-8,11H,9-10,12H2,1H3,(H,19,20)
• InChI Key: UBJFQRFWCUPIDR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCNC1=NC=C(C=C1)C2=NC(=NO2)COC3=CC=CC=C3
• Molecular Formula: C18H18N4O4
• Molecular Weight: 354.4 g/mol

Description

Methyl N-{5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-beta-alaninate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl N-{5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-beta-alaninate involves the modulation of neurotransmitter systems in the brain. Specifically, it has been shown to enhance the release of acetylcholine and dopamine, two neurotransmitters that play critical roles in cognitive function and reward processing. This compound also acts as a positive allosteric modulator of the alpha7 nicotinic acetylcholine receptor, which is involved in learning and memory processes.
Biochemical and Physiological Effects
Methyl N-{5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-beta-alaninate has been shown to have a range of biochemical and physiological effects. In animal studies, it has been found to improve cognitive function, enhance memory consolidation, and increase attention and motivation. This compound has also been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using methyl N-{5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-beta-alaninate in lab experiments is its ability to improve cognitive function and enhance memory consolidation, making it a useful tool for studying learning and memory processes. However, one limitation is that this compound has not yet been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on methyl N-{5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-beta-alaninate. One direction is to further investigate its potential therapeutic applications in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to develop novel drugs based on this compound with improved efficacy and safety profiles. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound, particularly in humans.

Synthesis Methods

The synthesis of methyl N-{5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-beta-alaninate involves the reaction of 2-pyridinecarboxylic acid with 3-(phenoxymethyl)-1,2,4-oxadiazole-5-carbaldehyde in the presence of sodium triacetoxyborohydride. This reaction produces the intermediate compound, which is then reacted with N-Boc-beta-alanine in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield the final product.

Scientific Research Applications

Methyl N-{5-[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}-beta-alaninate has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, this compound has been investigated as a potential therapeutic agent for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. In drug discovery, it has been used as a lead compound for the development of novel drugs with improved efficacy and safety profiles. In neuroscience, it has been studied for its effects on synaptic plasticity and memory formation.